Cas no 85721-09-1 (2-bromo-4'-fluoro-4-(trifluoromethyl)benzophenone)

• Product Name: 2-bromo-4'-fluoro-4-(trifluoromethyl)benzophenone
• CAS No: 85721-09-1
• MF: C₁₄H₇BrF₄O
• MW: 347.102397203445
• CID: 990955
• PubChem ID: 3020945
• Update Time: 2025-04-20

2-bromo-4'-fluoro-4-(trifluoromethyl)benzophenone Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4'-fluoro-4-(trifluoromethyl)benzophenone
• [2-bromo-4-(trifluoromethyl)phenyl]-(4-fluorophenyl)methanone
• (2-BROMO-4-(TRIFLUOROMETHYL)PHENYL)-(4-FLUOROPHENYL)METHANONE
• NS00064659
• 85721-09-1
• DTXSID20235034
• E93F27J7LP
• UNII-E93F27J7LP
• EINECS 288-419-7
• [2-BROMO-4-(TRIFLUOROMETHYL)PHENYL](4-FLUOROPHENYL)METHANONE
• METHANONE, (2-BROMO-4-(TRIFLUOROMETHYL)PHENYL)(4-FLUOROPHENYL)-
• (2-BROMO-4-(TRIFLUOROMETHYL)PHENYL)(4-FLUOROPHENYL)METHANONE
• PGXKLZYRXYOHHQ-UHFFFAOYSA-N

• Inchi： 1S/C14H7BrF4O/c15-12-7-9(14(17,18)19)3-6-11(12)13(20)8-1-4-10(16)5-2-8/h1-7H
• InChI Key： PGXKLZYRXYOHHQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=CC=1C(C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 345.96164g/mol
• Monoisotopic Mass: 345.96164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų